Cas no 173994-02-0 (3',4',6,7-Tetrahydroxyisoflavone; 4',6,7-Tri-Me ether)

• Product name: 3',4',6,7-Tetrahydroxyisoflavone; 4',6,7-Tri-Me ether
• CAS No: 173994-02-0
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 6734401

3',4',6,7-Tetrahydroxyisoflavone; 4',6,7-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

• 3'-Hydroxy-6,7,4'-trimethoxyisoflavone
• 3',4',6,7-Tetrahydroxyisoflavone; 4',6,7-Tri-Me ether

• Inchi： 1S/C18H16O6/c1-21-14-5-4-10(6-13(14)19)12-9-24-15-8-17(23-3)16(22-2)7-11(15)18(12)20/h4-9,19H,1-3H3
• InChI Key： XZJYWKSINSUIPD-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2C(=O)C3C(=CC(=C(C=3)OC)OC)OC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 1.657

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids